S,S'-1,5-naphthalenediyl dibenzenecarbothioate
Overview
Description
S,S'-1,5-naphthalenediyl dibenzenecarbothioate, also known as NDB, is a chemical compound that has been widely used in scientific research for its unique properties. It is a thiol-reactive compound that can covalently modify proteins and other biomolecules, making it a valuable tool for studying biological processes.
Mechanism of Action
S,S'-1,5-naphthalenediyl dibenzenecarbothioate works by covalently modifying thiol groups on proteins and other biomolecules. This modification can affect the function and activity of these molecules, providing insight into their role in biological processes.
Biochemical and Physiological Effects:
S,S'-1,5-naphthalenediyl dibenzenecarbothioate has been shown to have a variety of biochemical and physiological effects, including altering protein structure and function, inducing oxidative stress, and modulating cellular signaling pathways. These effects can be both beneficial and detrimental, depending on the specific context in which S,S'-1,5-naphthalenediyl dibenzenecarbothioate is used.
Advantages and Limitations for Lab Experiments
One of the main advantages of using S,S'-1,5-naphthalenediyl dibenzenecarbothioate in lab experiments is its ability to selectively modify thiol groups on proteins and other biomolecules. This specificity allows researchers to study the effects of targeted modifications on these molecules. However, S,S'-1,5-naphthalenediyl dibenzenecarbothioate can also have non-specific effects on other cellular components, which can complicate data interpretation. Additionally, the covalent modification induced by S,S'-1,5-naphthalenediyl dibenzenecarbothioate is irreversible, which can limit its use in certain experimental contexts.
Future Directions
There are many potential future directions for research involving S,S'-1,5-naphthalenediyl dibenzenecarbothioate. One area of interest is the development of new methods for selectively targeting specific thiol groups within complex biological systems. Additionally, the use of S,S'-1,5-naphthalenediyl dibenzenecarbothioate in combination with other chemical probes and imaging techniques could provide new insights into the dynamics of protein-protein interactions and cellular signaling pathways. Finally, the development of new derivatives of S,S'-1,5-naphthalenediyl dibenzenecarbothioate with improved specificity and selectivity could expand its utility in a variety of research applications.
Scientific Research Applications
S,S'-1,5-naphthalenediyl dibenzenecarbothioate has been used in a variety of scientific research applications, including studying protein-protein interactions, enzyme activity, and protein folding. It has also been used in studies of oxidative stress and the effects of reactive oxygen species on cellular processes.
properties
IUPAC Name |
S-(5-benzoylsulfanylnaphthalen-1-yl) benzenecarbothioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16O2S2/c25-23(17-9-3-1-4-10-17)27-21-15-7-14-20-19(21)13-8-16-22(20)28-24(26)18-11-5-2-6-12-18/h1-16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZBKGBQMWHBAFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)SC2=CC=CC3=C2C=CC=C3SC(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S,S'-1,5-naphthalenediyl dibenzenecarbothioate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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